Cas no 184288-57-1 (1-Butanethiol, 4-isothiocyanato-)

• Product Name: 1-Butanethiol, 4-isothiocyanato-
• CAS No: 184288-57-1
• MF: C₅H₉NS₂
• MW: 147.261658430099
• CID: 1378313
• Update Time: 2024-08-14

1-Butanethiol, 4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 1-Butanethiol, 4-isothiocyanato-

• Inchi： 1S/C5H9NS2/c7-4-2-1-3-6-5-8/h7H,1-4H2
• InChI Key： NSHSQTFUNFUMRM-UHFFFAOYSA-N
• SMILES： C(S)CCCN=C=S

Computed Properties

• Exact Mass: 147.01777

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 246.2±23.0 °C(Predicted)
• PSA: 12.36
• pka: 10.33±0.10(Predicted)